Cas no 1807187-82-1 (Ethyl 6-chloromethyl-2-cyano-3-hydroxyphenylacetate)

• Product Name: Ethyl 6-chloromethyl-2-cyano-3-hydroxyphenylacetate
• CAS No: 1807187-82-1
• MF: C₁₂H₁₂ClNO₃
• MW: 253.681582450867
• CID: 4980946
• Update Time: 2025-07-19

Ethyl 6-chloromethyl-2-cyano-3-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-chloromethyl-2-cyano-3-hydroxyphenylacetate

• Inchi： 1S/C12H12ClNO3/c1-2-17-12(16)5-9-8(6-13)3-4-11(15)10(9)7-14/h3-4,15H,2,5-6H2,1H3
• InChI Key： QUWHCMXYHMTZSS-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=C(C#N)C=1CC(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 2.4
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 6-chloromethyl-2-cyano-3-hydroxyphenylacetate

Comprehensive Overview of Ethyl 6-chloromethyl-2-cyano-3-hydroxyphenylacetate (CAS No. 1807187-82-1)

Ethyl 6-chloromethyl-2-cyano-3-hydroxyphenylacetate (CAS No. 1807187-82-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its chloromethyl, cyano, and hydroxyphenyl functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, combining both polar and non-polar moieties, allows for versatile applications in drug discovery and material science.

The compound's CAS number 1807187-82-1 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Researchers often search for "Ethyl 6-chloromethyl-2-cyano-3-hydroxyphenylacetate synthesis" or "CAS 1807187-82-1 applications," reflecting growing interest in its synthetic pathways and industrial uses. Recent advancements in green chemistry have further highlighted its potential as a building block for eco-friendly pharmaceuticals, aligning with the global push toward sustainable manufacturing.

One of the most discussed aspects of Ethyl 6-chloromethyl-2-cyano-3-hydroxyphenylacetate is its role in heterocyclic compound formation. The presence of both cyano and hydroxyl groups enables cyclization reactions, which are pivotal in creating bioactive molecules. This aligns with current trends in medicinal chemistry, where researchers focus on "multi-functional intermediates for drug development" and "scaffold diversification techniques." Such queries dominate academic and industrial search engines, underscoring the compound's relevance.

From a technical perspective, the chloromethyl moiety in CAS 1807187-82-1 offers exceptional reactivity for nucleophilic substitutions, a feature frequently exploited in custom synthesis. Laboratories often investigate "optimization of Ethyl 6-chloromethyl-2-cyano-3-hydroxyphenylacetate reactions" to improve yield and purity, addressing common challenges in large-scale production. These optimization strategies are particularly relevant given the rising demand for high-purity intermediates in API (Active Pharmaceutical Ingredient) manufacturing.

In agrochemical applications, the compound's structural motifs contribute to its utility in designing novel crop protection agents. The hydroxyphenyl segment, in particular, has been linked to enhanced bioactivity in pest control formulations. This connection resonates with trending searches like "green agrochemical intermediates" and "sustainable pesticide development," reflecting the industry's shift toward environmentally benign solutions.

Quality control and analytical profiling of Ethyl 6-chloromethyl-2-cyano-3-hydroxyphenylacetate remain hot topics, with HPLC and NMR spectroscopy being the gold standards for characterization. Queries such as "CAS 1807187-82-1 spectroscopic data" and "purity assessment methods" frequently appear in technical forums, emphasizing the need for reliable analytical protocols. These discussions often intersect with broader themes like "QC/QA in fine chemical production," a critical concern for regulatory compliance.

Looking ahead, the compound's adaptability positions it as a key player in emerging fields like bioconjugation and prodrug design. Its bifunctional nature allows for selective modifications, a feature highly sought after in targeted therapy research. This potential is mirrored in search trends exploring "versatile chemical linkers" and "precision medicine intermediates," showcasing its cross-disciplinary appeal.

In summary, Ethyl 6-chloromethyl-2-cyano-3-hydroxyphenylacetate (CAS No. 1807187-82-1) represents a nexus of innovation across multiple scientific domains. Its structural complexity, coupled with functional diversity, continues to inspire research into novel applications—from life sciences to advanced materials. As synthetic methodologies evolve, this compound will likely remain at the forefront of cutting-edge chemical development.